2-(4-fluorophenoxy)-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)acetamide
• InChI: InChI=1S/C18H16FNO3S2/c19-14-3-5-15(6-4-14)23-10-17(21)20-12-18(22,13-7-9-24-11-13)16-2-1-8-25-16/h1-9,11,22H,10,12H2,(H,20,21)
• InChI Key: YUKPKKBMJCTODP-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(CNC(=O)COC2=CC=C(C=C2)F)(C3=CSC=C3)O
• Molecular Formula: C18H16FNO3S2
• Molecular Weight: 377.5 g/mol

Description

2-(4-fluorophenoxy)-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H16FNO3S2 and its molecular weight is 377.45. The purity is usually 95%.
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Scientific Research Applications

Chemoselective Acetylation and Drug Synthesis

• A study on chemoselective acetylation of aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate in the synthesis of antimalarial drugs, showed the utility of similar compounds in drug manufacturing (Magadum & Yadav, 2018).

Synthesis and Characterization for Antimicrobial Applications

• Research into the synthesis and characterization of novel imines and thiazolidinones, derived from similar acetamide compounds, demonstrated their potential for antibacterial and antifungal activities (Fuloria et al., 2009).

Development of Potential Therapeutic Agents

• A study synthesized novel acetamide derivatives for potential use as cytotoxic, anti-inflammatory, analgesic, and antipyretic agents, highlighting the diverse therapeutic applications of acetamide compounds (Rani et al., 2016).

Anticancer and Anti-Inflammatory Activities

• Research on 2-(substituted phenoxy) acetamide derivatives indicated their potential as anticancer and anti-inflammatory agents, with specific compounds showing significant activity in these areas (Rani et al., 2014).

Photoreactions in Drug Development

• A study on the photoreactions of flutamide, a related anti-cancer drug, in different solvents provided insights into the stability and behavior of similar compounds under various conditions, crucial for drug development (Watanabe et al., 2015).

Material Science Applications

• Research into the crystal structure of related thiophene-containing compounds revealed their utility in material science applications, including their use in transistors, sensors, and solar cells (Nagaraju et al., 2018).